2-(2,4-Dichlorophenoxy)benzoic acid

• IUPAC Name: 2-(2,4-dichlorophenoxy)benzoic acid
• InChI: InChI=1S/C13H8Cl2O3/c14-8-5-6-12(10(15)7-8)18-11-4-2-1-3-9(11)13(16)17/h1-7H,(H,16,17)
• InChI Key: IQJCZFBHCZXULX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)O)OC2=C(C=C(C=C2)Cl)Cl
• Molecular Formula: C13H8Cl2O3
• DSSTOX Substance ID: DTXSID80476022
• Molecular Weight: 283.10 g/mol
• CAS RN: 86308-86-3

Description

2-(2,4-Dichlorophenoxy)benzoic acid, commonly known as dicamba, is a synthetic auxin herbicide that is widely used in agriculture. It was first developed in the 1960s by Monsanto and has since been used to control broadleaf weeds in various crops, such as soybeans, cotton, and corn. Dicamba is a systemic herbicide that is absorbed by the plant and moves throughout its tissues, causing it to grow uncontrollably and eventually die.

Scientific Research Applications

Anti-inflammatory Agents

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Pesticide Chemistry

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Thermochemical Data

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Controlled Release of Herbicides

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Microbial Degradation in Soil

The microbial degradation of 2,4-Dichlorophenoxyacetic Acid in soil has been studied extensively. .

Mechanism of Action

Target of Action

The primary target of 2-(2,4-Dichlorophenoxy)benzoic acid is the auxin receptors in plants . These receptors play a crucial role in plant growth and development . 2-(2,4-Dichlorophenoxy)benzoic acid, being a synthetic auxin, mimics the natural auxin at the molecular level .

Mode of Action

2-(2,4-Dichlorophenoxy)benzoxy)benzoic acid interacts with its targets by inducing uncontrolled growth in susceptible plants . It is absorbed through the leaves and is translocated to the meristems of the plant . This interaction results in abnormal growth, senescence, and eventually plant death .

Biochemical Pathways

The biochemical pathways affected by 2-(2,4-Dichlorophenoxy)benzoic acid involve the auxin transport carriers and transcription factors response to auxin . The compound disrupts the normal functioning of these pathways, leading to abnormal growth and plant death . The cross-talk among phytohormones like abscisic acid and ethylene is also affected .

Pharmacokinetics

It is known that the compound is highly water-soluble , which suggests it can be readily absorbed and distributed in the plant system

Result of Action

The molecular and cellular effects of 2-(2,4-Dichlorophenoxy)benzoic acid’s action include abnormal growth, senescence, and plant death . These effects are a result of the compound’s interaction with auxin receptors and disruption of normal biochemical pathways .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(2,4-Dichlorophenoxy)benzoic acid. For instance, the compound’s water solubility means it can easily enter water bodies either directly through spray or indirectly via surface water runoff or leaching and sub-surface draining . This can lead to widespread environmental contamination and impact non-target organisms . Therefore, careful management practices are necessary when using this compound.

Synthesis routes and methods

Procedure details

AMR01057 A solution of 2-(2,4-dichlorophenoxy)benzonitrile (AMR01045, 1.39 g, 5.26 mmol) and KOH (1.77 g, 31.58 mmol) in EtOH (10 mL) and H2O (10 mL) was heated at reflux for 20 h. After adding water (20 mL) the solution was washed with DCM (3×10 mL). The aqueous was acidified with HCl 1M and a white solid precipitated. It was filtered, washed with water and dried. Flash chromatography on silica gel using DCM to DCM/MeOH 9:1 gradient as eluent gave 2-(2,4-dichlorophenoxy)benzoic acid (1.1 g, 74%) as a white solid, mp 161-163° C. (Lit. 159-162° C.) Rf: 0.36 (DCM/MeOH 9:1). 1H NMR (300 MHz, CDCl3) δ 6.79 (1H, dd, J=8.3, 0.8 Hz, ArH), 7.00 (1H, d, J=8.7 Hz, ArH), 7.23-7.28 (2H, m, ArH), 7.51 (1H, m, ArH), 7.52 (1H, d, J=7.5 Hz, ArH), 8.17 (1H, dd, J=7.8, 1.7 Hz, ArH), and 10.76 (1H, br s, COOH).